Cas no 2228683-58-5 (O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine)

O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine structure
2228683-58-5 structure
Product Name:O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine
CAS No:2228683-58-5
MF:C8H12N2O2
MW:168.193081855774
CID:6552174
PubChem ID:165616297
Update Time:2025-07-23

O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine
    • EN300-1816702
    • O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
    • 2228683-58-5
    • Inchi: 1S/C8H12N2O2/c1-6-4-7(10-12-6)8(2-3-8)5-11-9/h4H,2-3,5,9H2,1H3
    • InChI Key: XFQIMULBEKEDDW-UHFFFAOYSA-N
    • SMILES: O(CC1(C2C=C(C)ON=2)CC1)N

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 61.3Ų

O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1816702-0.05g
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
2228683-58-5
0.05g
$1513.0 2023-09-19
Enamine
EN300-1816702-0.1g
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
2228683-58-5
0.1g
$1585.0 2023-09-19
Enamine
EN300-1816702-0.25g
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
2228683-58-5
0.25g
$1657.0 2023-09-19
Enamine
EN300-1816702-0.5g
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
2228683-58-5
0.5g
$1728.0 2023-09-19
Enamine
EN300-1816702-1.0g
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
2228683-58-5
1g
$1801.0 2023-06-03
Enamine
EN300-1816702-2.5g
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
2228683-58-5
2.5g
$3530.0 2023-09-19
Enamine
EN300-1816702-5.0g
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
2228683-58-5
5g
$5221.0 2023-06-03
Enamine
EN300-1816702-10.0g
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
2228683-58-5
10g
$7742.0 2023-06-03
Enamine
EN300-1816702-1g
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
2228683-58-5
1g
$1801.0 2023-09-19
Enamine
EN300-1816702-5g
O-{[1-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methyl}hydroxylamine
2228683-58-5
5g
$5221.0 2023-09-19

Additional information on O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228683-58-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228683-58-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropylmethyl and 5-methyl-1,2-oxazol-3-yl moieties, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework offers a versatile platform for further derivatization, making it a valuable intermediate in drug discovery and material science.

The chemical structure of O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine combines a hydroxylamine functional group with a 1,2-oxazole ring, which is known for its stability and bioactivity. This combination is particularly appealing for designing inhibitors or modulators of enzymatic processes. Recent studies highlight the growing demand for heterocyclic compounds in medicinal chemistry, and this compound fits seamlessly into this trend. Its CAS No. 2228683-58-5 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

One of the most frequently searched topics in synthetic chemistry revolves around the synthesis of hydroxylamine derivatives and their applications. O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine addresses this demand by offering a scaffold that can be tailored for specific biological targets. Researchers are particularly intrigued by its potential role in enzyme inhibition and signal transduction modulation, areas that are critical in the development of therapeutics for metabolic and inflammatory disorders.

Another hot topic in the scientific community is the exploration of cyclopropyl-containing compounds, which are prized for their conformational rigidity and metabolic stability. The cyclopropylmethyl group in this compound enhances its pharmacokinetic properties, making it a candidate for further investigation in drug design. Additionally, the 5-methyl-1,2-oxazol-3-yl moiety contributes to the compound's electronic profile, influencing its reactivity and interaction with biological targets.

From an industrial perspective, O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine is also relevant to the growing field of green chemistry. Researchers are increasingly focused on developing sustainable synthetic methods, and this compound's structure allows for efficient and environmentally friendly modifications. Its potential applications extend beyond pharmaceuticals to include agrochemicals and functional materials, aligning with the global push for innovative and eco-conscious solutions.

In summary, O-{1-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228683-58-5) represents a compelling area of research at the intersection of organic synthesis and applied science. Its structural features, including the hydroxylamine group and 1,2-oxazole ring, position it as a versatile building block for future discoveries. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both theoretical and practical aspects of chemistry.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd